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Compound of Interest

Compound Name:
2'-Deoxycytidine-5'-

Monophosphate

Cat. No.: B10776988 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate, essential safety

and logistical information for 2'-Deoxycytidine-5'-Monophosphate, including detailed

operational and disposal plans to foster a secure research environment.

Quantitative Data Summary
The following table summarizes key quantitative data for 2'-Deoxycytidine-5'-
Monophosphate, compiled for easy reference.

Property Value Source

Molecular Formula C₉H₁₄N₃O₇P [1][2]

Molecular Weight 307.20 g/mol [1]

CAS Number 1032-65-1 [1]

Appearance White solid/powder [3]

Storage Temperature -20°C

Solubility 50 mg/mL in 1 M NH₄OH

WGK (Water Hazard Class) 3
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Hazard Identification and Personal Protective
Equipment (PPE)
2'-Deoxycytidine-5'-Monophosphate is classified as an irritant.[4] It may cause skin, eye, and

respiratory irritation.[5] Therefore, adherence to proper safety protocols and the use of

appropriate personal protective equipment are crucial.

Minimum Recommended PPE:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[6]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[7] Gloves should be

inspected before use and changed regularly, or immediately if contaminated.[5][8]

Respiratory Protection: For handling the powder form, a type N95 (US) or equivalent particle

respirator is recommended to prevent inhalation of dust.[9]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[7]

Operational Plan: Step-by-Step Handling
Procedures
Following a systematic workflow is essential for minimizing risk and ensuring the integrity of the

experiment.

1. Preparation and Engineering Controls:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to minimize inhalation risk.[10]

Ensure that an eyewash station and safety shower are readily accessible.

2. Weighing and Solution Preparation:
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When weighing the solid powder, do so within a fume hood or a ventilated balance enclosure

to contain any airborne particles.[10]

To minimize dust, handle the powder carefully and avoid creating dust clouds.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

3. Experimental Use:

Clearly label all containers with the chemical name and any hazard information.

Keep containers closed when not in use to prevent spills and contamination.

Avoid eating, drinking, or applying cosmetics in the laboratory.[5]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[5]

4. Spill Response:

In case of a small spill of the solid, carefully sweep it up to avoid creating dust and place it in

a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Ensure proper PPE is worn during cleanup.

Disposal Plan
Proper disposal of 2'-Deoxycytidine-5'-Monophosphate and any contaminated materials is

critical to prevent environmental contamination and ensure laboratory safety.

1. Waste Segregation:

All disposable materials that have come into contact with 2'-Deoxycytidine-5'-
Monophosphate, such as gloves, pipette tips, and weighing paper, should be considered

contaminated waste.
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Segregate this waste from general laboratory trash.

2. Waste Collection and Storage:

Collect solid waste in a clearly labeled, sealed, and leak-proof container.

Collect liquid waste in a separate, compatible, and clearly labeled waste container.

Store waste containers in a designated, well-ventilated area away from incompatible

materials.

3. Final Disposal:

Dispose of the chemical waste through your institution's hazardous waste management

program.

Do not dispose of 2'-Deoxycytidine-5'-Monophosphate down the drain or in the regular

trash.[4]

Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow Diagram
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Caption: Workflow for handling 2'-Deoxycytidine-5'-Monophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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